Cas no 2089300-87-6 (2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester)

• Product Name: 2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester
• CAS No: 2089300-87-6
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5183598
• Update Time: 2025-10-31

2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester

• Inchi： 1S/C12H12N2O3/c1-3-17-12(16)9-4-5-11-10(6-9)7-14(13-11)8(2)15/h4-7H,3H2,1-2H3
• InChI Key： QYAJGUUQNOOYIE-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C(OCC)=O)C=C2)=CN1C(C)=O

Additional information on 2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester

2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester (CAS No. 2089300-87-6): A Comprehensive Overview in Modern Chemical Biology

The compound 2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester, identified by the CAS number 2089300-87-6, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative, featuring an indazole core structure modified with acetyl and ethyl ester functionalities, has garnered attention due to its versatile biological activities and potential applications in drug discovery. The indazole scaffold is a prominent motif in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs, making this compound a promising candidate for further exploration.

Structurally, 2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester is characterized by a fused bicyclic system consisting of a benzene ring and a pyridazine ring. The presence of the acetyl group at the 2-position and the ethyl ester at the 5-position introduces specific electronic and steric properties that influence its reactivity and interaction with biological targets. This unique structural configuration has been exploited in various synthetic strategies to develop novel derivatives with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on indazole derivatives due to their demonstrated efficacy in modulating multiple biological pathways. Studies have highlighted the potential of indazole-based compounds as inhibitors of enzymes involved in cancer progression, inflammation, and infectious diseases. The acetylated and esterified versions of indazole compounds often exhibit improved solubility and metabolic stability, which are critical factors for their development into therapeutic agents.

One of the most compelling aspects of 2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules targeting specific disease pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases that play a pivotal role in tumor growth and metastasis. The acetyl group at the 2-position serves as a versatile handle for further functionalization, enabling the creation of diverse analogs with tailored biological activities.

The ethyl ester functionality at the 5-position not only enhances the compound's solubility but also provides a site for selective modifications. This has been particularly useful in generating prodrugs or conjugates that improve bioavailability and target specificity. Additionally, the indazole core itself is known to interact with various biological receptors and enzymes, making it an attractive scaffold for designing molecules with therapeutic potential.

Recent advancements in computational chemistry have further accelerated the discovery process for indazole derivatives like 2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular structures for better target engagement. These computational approaches have complemented experimental efforts, allowing researchers to design more effective derivatives with minimal trial-and-error experimentation.

In clinical settings, indazole-based compounds are being evaluated for their potential in treating a range of disorders. Preliminary studies have suggested that certain derivatives exhibit anti-inflammatory properties comparable to existing therapeutics but with improved side effect profiles. The structural features of 2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester make it a valuable building block for developing such next-generation drugs.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The introduction of the acetyl group followed by esterification allows for fine-tuning of its chemical properties. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic modifications, have been employed to enhance yield and purity. These techniques are essential for producing high-quality intermediates like 2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester on a scalable basis.

The pharmaceutical industry continues to invest heavily in exploring heterocyclic compounds due to their vast structural diversity and biological relevance. Indazole derivatives remain at the forefront of this research due to their broad spectrum of activities. As our understanding of disease mechanisms evolves, so does the demand for innovative molecular tools like 2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester to address unmet medical needs.

Future directions in research may focus on developing more sophisticated analogs of this compound using combinatorial chemistry and high-throughput screening techniques. These approaches will enable the rapid identification of lead compounds with optimized pharmacokinetic profiles. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion,2H-Indazole-5-carboxylic acid, 2-acetyl-, ethyl ester (CAS No. 2089300-87-6) stands as a testament to the ongoing innovation in chemical biology and drug discovery. Its unique structural features and versatile biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses，this compound will continue to play a pivotal role in shaping the future of medicinal chemistry。